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Compound of Interest

Compound Name: Rifaximin EP Impurity D
Cat. No.: B16350946
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical
data available for Rifaximin EP Impurity D, a known impurity of the antibiotic Rifaximin. The
information herein is compiled from publicly available sources and is intended to assist
researchers and professionals in drug development and quality control.

Chemical Identity

Rifaximin EP Impurity D, also known as Rifaximin Y, is a closely related structural analogue of
Rifaximin.[1][2] Its fundamental chemical properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Rifaximin EP Impurity D
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Property

Value

Source(s)

IUPAC Name

(25,167,18E,20R,21S,22R,23

R,24R,25S,26R,27S,28E)-5,6,

20,21,23-Pentahydroxy-27-
methoxy-
2,4,11,16,20,22,24,26-
octamethyl-1,15-dioxo-1,2-
dihydro-2,7-
(epoxypentadeca[2][3][4]-
trienoimino)[3]benzofuro[4,5-
e]pyrido[1,2-a]benzimidazol-

25-yl acetate

[1]

Molecular Formula C43H49N3012 [1][5]
Molecular Weight 799.86 g/mol [1][5]
Appearance Off-White Solid [1]
B Soluble in Methanol (USP/EP
Solubility ) [1]
Diluent)
Storage -20°C under inert atmosphere [1]

Spectroscopic Data

Detailed spectroscopic data for Rifaximin EP Impurity D is typically provided by commercial

suppliers upon purchase of a reference standard. While the raw spectral data is not publicly

available, the types of analyses performed are consistently reported. The following sections

summarize the expected data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for the structural elucidation of Rifaximin EP Impurity D. Both 1H

and 3C NMR data are essential for confirming the identity and purity of the compound.

Table 2: Summary of Expected NMR Spectroscopic Data
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Technique Expected Information

Chemical shifts (ppm), coupling constants (Hz),

and integration values for all protons, confirming

IH NMR _
the arrangement of hydrogen atoms in the
molecule.
Chemical shifts (ppm) for all carbon atoms,
13C NMR identifying the carbon skeleton and functional

groups.

Note: Specific chemical shift assignments are proprietary and would be found in the Certificate
of Analysis from the supplier.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Rifaximin EP Impurity D, further confirming its structure.

Table 3: Summary of Expected Mass Spectrometric Data

Technique Expected Information

Accurate mass measurement to confirm the

High-Resolution Mass Spectrometry (HRMS) N
elemental composition (C43H49N3012).

Fragmentation pattern to provide structural
MS/MS Fragmentation information and confirm the connectivity of the

molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Rifaximin EP Impurity
D molecule.

Table 4: Summary of Expected IR Spectroscopic Data
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Technique Expected Information

Absorption bands (cm™?) corresponding to key

Fourier-Transform Infrared (FT-IR) )
functional groups such as O-H (hydroxyls), C=0

Spectrosco
P by (carbonyls), C-O, and aromatic rings.

Experimental Protocols

Detailed experimental protocols are proprietary to the manufacturers of the reference
standards. However, a general workflow for the spectroscopic analysis of a pharmaceutical

impurity like Rifaximin EP Impurity D can be outlined.

General Analytical Workflow

The following diagram illustrates a typical workflow for the isolation and characterization of a

pharmaceutical impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16350946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

